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An In-depth Technical Guide to Dibutyl Ethylhexanoyl Glutamide

Introduction
Dibutyl ethylhexanoyl glutamide is a synthetic amino acid derivative that has gained

significant traction in the cosmetics and personal care industries.[1] Structurally derived from L-

glutamic acid, this multifaceted ingredient primarily functions as an oil gelling agent, stabilizer,

and thickener.[2][3][4] Its unique ability to form thermo-reversible gels in a wide range of oils

allows for the creation of innovative product textures, from clear, solid sticks to silky, non-

greasy creams and serums.[1][2][3] This guide provides a comprehensive overview of its

chemical structure, physicochemical properties, synthesis, mechanisms of action, and

applications, tailored for researchers and formulation scientists.

Chemical Structure and Identification
Dibutyl ethylhexanoyl glutamide is characterized by a central L-glutamic acid backbone

functionalized with two butylamide groups and one N-acyl group (2-ethylhexanoyl).[5][6] This

amphiphilic structure, featuring both hydrophobic alkyl chains and hydrogen-bonding amide

groups, is crucial to its functionality.[6]

The IUPAC name for this compound is (2S)-N,N'-dibutyl-2-(2-

ethylhexanoylamino)pentanediamide.[5][7]
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Core: L-Glutamic acid, a naturally occurring amino acid, provides a chiral scaffold with

multiple sites for functionalization.[6]

Amide Groups: Two carboxylic acid groups of the glutamic acid core are converted to

dibutylamides, enhancing hydrogen-bonding capabilities.[6]

Acyl Group: The primary amine of the glutamic acid is acylated with 2-ethylhexanoyl chloride,

introducing a branched hydrophobic chain.[6]

Physicochemical and Toxicological Properties
This compound is a low-molecular-weight organogelator.[6] Its physical and chemical

properties are summarized in the tables below. From a toxicological perspective, it is generally

considered safe for use in cosmetics and is not classified as hazardous under GHS criteria.[1]

[7][8]

Table 1: Chemical Identifiers
Identifier Value

CAS Number 486455-65-6[5][6][7]

Molecular Formula C₂₁H₄₁N₃O₃[5][7][9][10]

Molecular Weight 383.6 g/mol [5][6][7]

InChI Key OVUBDKNXJHOLMI-ZVAWYAOSSA-N[5][6]

Canonical SMILES
CCCCC(CC)C(=O)NC(CCC(=O)NCCCC)C(=O)

NCCCC[5]

Table 2: Physicochemical Properties
Property Value Source

Boiling Point (Predicted) 642.0 ± 50.0 °C [10]

Density (Predicted) 0.974 ± 0.06 g/cm³ [10]

pKa (Predicted) 14.46 ± 0.46 [10]

XLogP3 3.9 [7]
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Table 3: Safety and Toxicology Summary
Endpoint Result Notes

GHS Classification Not Classified
Reported by 53 of 53

companies to ECHA.[7]

Eye Irritation May cause irritation
Short contact may cause

moderate irritation.[8]

Skin Irritation Not an irritant [8]

Acute Inhalation May cause respiratory irritation
High concentrations of mists

may be irritating.[8]

Synthesis and Manufacturing
The synthesis of dibutyl ethylhexanoyl glutamide is a multi-step process rooted in

nucleophilic acyl substitution reactions.[6] The primary precursors are L-Glutamic acid,

dibutylamine, and 2-ethylhexanoyl chloride.[6]

Synthetic Pathway
The general synthesis involves a two-fold amidation and a single N-acylation.[5][6]

N-Acylation: The amino group of L-glutamic acid acts as a nucleophile, attacking the

carbonyl carbon of 2-ethylhexanoyl chloride. This condensation reaction forms an amide

bond, attaching the ethylhexanoyl group to the glutamic acid backbone.[6]

Amidation: The two carboxylic acid groups of the now N-acylated glutamic acid are activated

and subsequently reacted with dibutylamine to form the corresponding diamides.[6]

Purification: The final product is purified using standard techniques such as crystallization or

chromatography to achieve high purity.[5]
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Caption: Synthetic workflow for Dibutyl Ethylhexanoyl Glutamide.
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Mechanism of Action: Supramolecular Self-
Assembly
The primary function of dibutyl ethylhexanoyl glutamide as a gelling agent is driven by its

capacity for self-assembly into a three-dimensional network.[6] This process is governed by

non-covalent interactions.

Hydrogen Bonding: The amide (-CONH-) groups in the molecule are key sites for

intermolecular hydrogen bonding. These bonds drive the initial formation of one-dimensional

fibrous aggregates.[6]

Hydrophobic Interactions: The nonpolar alkyl chains (butyl and ethylhexanoyl groups)

aggregate to minimize contact with polar environments, a phenomenon known as the

hydrophobic effect. This stabilizes the fibrous structures.[6]

Network Formation: The elongated fibers entangle and interact, forming a nano-fibrillar,

mesh-like network that entraps the oil phase, leading to the formation of a macroscopic gel.

[6] The strength and viscosity of this gel can be controlled by adjusting the concentration of

the gelling agent.[2][3]
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Caption: Self-assembly pathway from molecule to macroscopic gel.

Applications in Formulation Science
Dibutyl ethylhexanoyl glutamide is a versatile ingredient used across a wide spectrum of

personal care products. Its primary functions are to structure oil phases, stabilize emulsions,
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and improve product aesthetics.[2][4]

Table 4: Applications and Functions
Product Category Primary Function(s) Specific Applications

Skincare
Gelling Agent, Stabilizer,

Texture Enhancer

Creams, Oil Serums,

Sunscreens (Sticks & Gels),

Moisturizers[1][2][11][12]

Decorative Cosmetics
Structurant, Gelling Agent,

Pigment Stabilizer

Lipsticks, Lip Glosses,

Mascara, Eyeliners, Stick

Foundations[2][4][11]

Hair Care
Hair Conditioning Agent,

Thickener

Hair Creams, Styling

Products[1][4][11]

Other Gelling Agent Gel Air Fresheners[13]

The ingredient is valued for its ability to create transparent gels and hard sticks with a non-

sticky, silky feel, while also improving the dispersion of pigments in color cosmetics.[2][3][4]
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Caption: Relationship between core properties and applications.
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Experimental Protocols
Protocol: Preparation of a Model Oil Gel
This protocol describes the preparation of a simple oil gel to evaluate the gelling efficiency of

dibutyl ethylhexanoyl glutamide.

Materials:

Dibutyl ethylhexanoyl glutamide

Oil phase (e.g., Mineral Oil, Triethylhexanoin, or other ester oil)

Beaker

Hot plate with magnetic stirrer

Thermometer

Spatula

Procedure:

Weigh the desired amount of the oil phase into the beaker.

Add the desired concentration of dibutyl ethylhexanoyl glutamide (typically 1-10% w/w) to

the oil.[13]

Heat the mixture to 80-90°C while stirring until the gelling agent is completely dissolved and

the solution is clear.

Pour the hot, clear solution into a suitable container or mold.

Allow the mixture to cool down to room temperature without agitation.

The gel will form upon cooling. Evaluate the gel for clarity, hardness, and texture.
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Protocol: Measurement of Gel Hardness (Penetration
Test)
This method provides a quantitative measure of the gel's strength, adapted from industry

standards (e.g., ASTM D1321).[13]

Equipment:

Penetrometer equipped with a standard needle

Thermostatically controlled water bath

Sample container with the prepared gel

Timer

Procedure:

Prepare the gel as described in Protocol 7.1 and allow it to set at a controlled temperature

(e.g., 25°C) for at least 24 hours.

Place the gel sample in the water bath at 25°C for 1-2 hours to ensure temperature

equilibrium.

Position the penetrometer needle so that its tip just touches the surface of the gel.

Release the needle and allow it to penetrate the gel for a specified time (e.g., 5 seconds).

Record the penetration depth in millimeters.

Perform the measurement in triplicate at different points on the gel surface and calculate the

average. A lower penetration value indicates a harder gel.[13]

Conclusion
Dibutyl ethylhexanoyl glutamide is a highly effective and versatile organogelator derived

from L-glutamic acid. Its ability to self-assemble into extensive fibrillar networks via hydrogen

bonding and hydrophobic interactions enables the structuring of a wide variety of oil phases.
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This functionality makes it an invaluable tool for formulation scientists seeking to create novel

textures, improve product stability, and enhance sensory characteristics in skincare, color

cosmetics, and hair care applications. Its favorable safety profile further solidifies its position as

a key ingredient in modern cosmetic formulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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